Cas no 1568048-88-3 ((2S)-2-(5-chlorothiophen-2-yl)oxirane)

• Product Name: (2S)-2-(5-chlorothiophen-2-yl)oxirane
• CAS No: 1568048-88-3
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 6140847
• PubChem ID: 83090643
• Update Time: 2025-07-21

(2S)-2-(5-chlorothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(5-chlorothiophen-2-yl)oxirane
• AKOS021411931
• 1568048-88-3
• EN300-1967787

• Inchi： 1S/C6H5ClOS/c7-6-2-1-5(9-6)4-3-8-4/h1-2,4H,3H2/t4-/m0/s1
• InChI Key： OQJVURGWAUZXSW-BYPYZUCNSA-N
• SMILES： ClC1=CC=C([C@@H]2CO2)S1

Computed Properties

• Exact Mass: 159.9749636g/mol
• Monoisotopic Mass: 159.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.8Ų

Additional information on (2S)-2-(5-chlorothiophen-2-yl)oxirane

Professional Introduction to (2S)-2-(5-chlorothiophen-2-yl)oxirane (CAS No. 1568048-88-3)

(2S)-2-(5-chlorothiophen-2-yl)oxirane, identified by the CAS number 1568048-88-3, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This chiral epoxide derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, featuring a thiophene ring substituted with a chlorine atom and linked to an epoxide group, positions it as a versatile intermediate for synthesizing various bioactive molecules.

The stereochemistry of (2S)-2-(5-chlorothiophen-2-yl)oxirane is particularly noteworthy, as the (S)-configuration at the chiral center can influence its interactions with biological targets. This aspect is crucial in medicinal chemistry, where enantiomeric purity often dictates the efficacy and safety of a drug candidate. Recent advancements in asymmetric synthesis have enabled more efficient and selective production of this compound, making it more accessible for research and development purposes.

In recent years, researchers have explored the pharmacological potential of thiophene-based epoxides like (2S)-2-(5-chlorothiophen-2-yl)oxirane. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The chlorine substituent on the thiophene ring enhances the electrophilicity of the epoxide, making it more reactive towards nucleophilic attack by biological molecules. This reactivity has been exploited in designing probes for studying enzyme mechanisms and in the development of novel chemotherapeutic agents.

One of the most exciting applications of (2S)-2-(5-chlorothiophen-2-yl)oxirane is in the field of proteasome inhibition. Proteasomes are essential cellular machinery responsible for degrading misfolded proteins and regulating protein turnover. Inhibiting proteasome activity has been a successful strategy in treating certain types of cancer. Studies have demonstrated that derivatives of this compound can modulate proteasome function by covalently binding to specific catalytic sites. This mechanism has opened up new avenues for developing targeted therapies against refractory malignancies.

Furthermore, the structural motif of (2S)-2-(5-chlorothiophen-2-yl)oxirane has inspired the design of inhibitors for other enzymes involved in disease pathways. For instance, researchers have investigated its potential as a kinase inhibitor due to its ability to mimic natural substrates and interfere with enzymatic activity. The oxirane ring's strained three-membered structure facilitates nucleophilic addition reactions, which can be harnessed to develop potent inhibitors with high selectivity.

The synthesis of (2S)-2-(5-chlorothiophen-2-yl)oxirane involves multi-step organic transformations, including stereoselective epoxidation and functional group modifications. Modern synthetic methodologies have improved the yield and purity of this compound, reducing costs and making it more feasible for large-scale applications. Catalytic processes, such as transition metal-catalyzed reactions, have been particularly effective in achieving high enantiomeric excesses without compromising scalability.

Computational studies have also played a pivotal role in understanding the reactivity and binding properties of (2S)-2-(5-chlorothiophen-2-yl)oxirane. Molecular modeling techniques have helped predict how this compound interacts with biological targets at an atomic level. These insights have guided experimental efforts toward optimizing its pharmacological profile. Additionally, computational screening has identified novel analogs with enhanced properties, further expanding its therapeutic potential.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing (2S)-2-(5-chlorothiophen-2-yl)oxirane. Solvent-free reactions, biocatalysis, and microwave-assisted synthesis are among the innovative approaches being tested to minimize environmental impact while maintaining high yields and purity standards. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, (2S)-2-(5-chlorothiophen-2-yl)oxirane(CAS No. 1568048-88-3) is a multifaceted compound with significant implications for drug discovery and development. Its unique structural features and reactivity make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential, this compound is poised to play an increasingly important role in modern medicine.